Cas no 1170037-82-7 (2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethan-1-amine)

• Product Name: 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
• CAS No: 1170037-82-7
• MF: C₁₆H₂₅N₃
• MW: 259.389803647995
• MDL: MFCD11987143
• CID: 5157292
• PubChem ID: 44116910
• Update Time: 2025-11-07

2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
• 2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-pyrrolidin-1-ylethanamine
• 6-Quinolineethanamine, 1,2,3,4-tetrahydro-1-methyl-β-1-pyrrolidinyl-

• MDL： MFCD11987143
• Inchi： 1S/C16H25N3/c1-18-8-4-5-13-11-14(6-7-15(13)18)16(12-17)19-9-2-3-10-19/h6-7,11,16H,2-5,8-10,12,17H2,1H3
• InChI Key： KLUAUWBSSNPNSI-UHFFFAOYSA-N
• SMILES： N1(CCCC1)C(CN)C1=CC=C2C(CCCN2C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 1.9
• Topological Polar Surface Area: 32.5

Additional information on 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethan-1-amine

Introduction to 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethan-1-amine (CAS No. 1170037-82-7)

The compound 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethan-1-amine, identified by the CAS registry number 1170037-82-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a unique structure that combines a tetrahydroquinoline moiety with a pyrrolidine group. The combination of these structural elements makes it a versatile compound with promising properties in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic methods and optimized reaction conditions. Researchers have demonstrated that the synthesis of 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethan-amine can be achieved through a multi-step process involving nucleophilic substitution and coupling reactions. These methods not only enhance the yield but also ensure high purity, which is critical for its application in sensitive fields such as drug development.

The structural complexity of this compound provides it with unique electronic and steric properties. The tetrahydroquinoline ring contributes to its aromaticity and planar structure, while the pyrrolidine group introduces flexibility and hydrogen bonding capabilities. These attributes make it an ideal candidate for exploring its role as a ligand in metalloorganic frameworks or as an active ingredient in pharmaceutical formulations.

In the context of pharmacology, studies have shown that 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-< strong>(pyrrolidin- strong>< strong> 1 strong>< strong>-yl)ethan- strong>< strong> 1 strong>< strong>-amine strong> exhibits promising bioactivity in vitro. Preclinical studies suggest that it may act as a modulator of certain receptor systems, potentially offering therapeutic benefits in areas such as neurodegenerative diseases or inflammation. However, further research is required to fully elucidate its pharmacokinetic profile and safety profile.

The integration of computational chemistry tools has significantly accelerated the understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its conformational flexibility and binding affinity towards various biological targets. These computational studies complement experimental findings and pave the way for rational drug design strategies tailored to this compound's unique properties.

In terms of industrial applications, the scalability of its synthesis process is a critical factor for its commercial viability. Current research focuses on optimizing reaction conditions to minimize waste and reduce production costs. Green chemistry principles are being incorporated into these efforts to ensure sustainability and environmental friendliness.

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